Cas no 34281-26-0 (1-Cyclopentene-1-carbodithioic acid, 2-(ethylamino)-)

• Product name: 1-Cyclopentene-1-carbodithioic acid, 2-(ethylamino)-
• CAS No: 34281-26-0
• MF: C₈H₁₃NS₂
• MW: 187.325519323349
• CID: 1467291
• PubChem ID: 12048707

1-Cyclopentene-1-carbodithioic acid, 2-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-carbodithioic acid, 2-(ethylamino)-
• 2-(ethylamino)cyclopentene-1-carbodithioic acid
• 34281-26-0
• DTXSID70476475
• SCHEMBL11412314

• Inchi： InChI=1S/C8H13NS2/c1-2-9-7-5-3-4-6(7)8(10)11/h9H,2-5H2,1H3,(H,10,11)
• InChI Key： YFZAGWWWFSLHKQ-UHFFFAOYSA-N
• SMILES： CCNC1=C(CCC1)C(=S)S

Computed Properties

• Exact Mass: 187.04909
• Monoisotopic Mass: 187.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 12.03